Cas no 56670-52-1 (5-oxo-L-prolyl-L-tryptophyl-L-seryl-L-tyrosyl-D-alanyl-L-leucyl-N~5~-(diaminomethylidene)-N-{[(2S)-1-ethylpyrrolidin-2-yl]carbonyl}-L-ornithinamide)

• Product name: 5-oxo-L-prolyl-L-tryptophyl-L-seryl-L-tyrosyl-D-alanyl-L-leucyl-N~5~-(diaminomethylidene)-N-{[(2S)-1-ethylpyrrolidin-2-yl]carbonyl}-L-ornithinamide
• CAS No: 56670-52-1
• MF: C₅₀H₇₁N₁₃O₁₁
• MW: 1030.17925095558
• CID: 1599290
• PubChem ID: 5492129

5-oxo-L-prolyl-L-tryptophyl-L-seryl-L-tyrosyl-D-alanyl-L-leucyl-N~5~-(diaminomethylidene)-N-{[(2S)-1-ethylpyrrolidin-2-yl]carbonyl}-L-ornithinamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-L-prolyl-L-tryptophyl-L-seryl-L-tyrosyl-D-alanyl-L-leucyl-N~5~-(diaminomethylidene)-N-{[(2S)-1-ethylpyrrolidin-2-yl]carbonyl}-L-ornithinamide
• Dhadg-lhrhea
• DTXSID60205236
• LHRH, des-his(2)-ala(6)-N-Et-pronh2(9)-
• GNRH, des-his(2)-ala(6)-N-Et-pronh2(9)-
• LHRH, Des-histidyl(2)-alanyl(6)-N-Et-prolinamide(9)-des-glycinamide(10)-
• 56670-52-1
• 2-Des-his-6-ala-9-N-Et-pronh2-10-des-glynh2-LHRH

• Inchi： InChI=1S/C50H71N13O11/c1-5-63-21-9-13-40(63)49(74)62-44(69)34(12-8-20-53-50(51)52)57-46(71)36(22-27(2)3)58-42(67)28(4)55-45(70)37(23-29-14-16-31(65)17-15-29)59-48(73)39(26-64)61-47(72)38(60-43(68)35-18-19-41(66)56-35)24-30-25-54-33-11-7-6-10-32(30)33/h6-7,10-11,14-17,25,27-28,34-40,54,64-65H,5,8-9,12-13,18-24,26H2,1-4H3,(H,55,70)(H,56,66)(H,57,71)(H,58,67)(H,59,73)(H,60,68)(H,61,72)(H4,51,52,53)(H,62,69,74)/t28-,34+,35+,36+,37+,38+,39+,40+/m1/s1
• InChI Key： GKRXXPDIBGWDCZ-HEJVYXLUSA-N
• SMILES： CCN1CCCC1C(=O)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CO)NC(=O)C(CC3=CNC4=CC=CC=C43)NC(=O)C5CCC(=O)N5

Computed Properties

• Exact Mass: 1029.54013
• Monoisotopic Mass: 1029.5396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 74
• Rotatable Bond Count: 26
• Complexity: 2000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 374

Experimental Properties

• Density: 1.45
• Refractive Index: 1.677
• PSA: 373.76